Cas no 118546-21-7 (1H-3-Benzazepine-7,8-diol,2,3,4,5-tetrahydro-3-methyl-1-phenyl-, (1R)-)

• Product Name: 1H-3-Benzazepine-7,8-diol,2,3,4,5-tetrahydro-3-methyl-1-phenyl-, (1R)-
• CAS No: 118546-21-7
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 186225
• PubChem ID: 12828265
• Update Time: 2025-04-19

1H-3-Benzazepine-7,8-diol,2,3,4,5-tetrahydro-3-methyl-1-phenyl-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepine-7,8-diol,2,3,4,5-tetrahydro-3-methyl-1-phenyl-, (1R)-
• (1R)-2,3,4,5-Tetrahydro-3-methyl-1β-phenyl-1H-3-benzazepine-7,8-diol
• 1H-3-Benzazepine-7,8-diol,2,3,4,5-tetrahydro-3-methyl-1-phenyl-, (R)-
• Sch 15379
• Sch-15379
• (5R)-3-methyl-5-phenyl-1,2,4,5-tetrahydro-3-benzazepine-7,8-diol
• 118546-21-7
• (1R)-2,3,4,5-Tetrahydro-3-methyl-1beta-phenyl-1H-3-benzazepine-7,8-diol

• Inchi： 1S/C17H19NO2/c1-18-8-7-13-9-16(19)17(20)10-14(13)15(11-18)12-5-3-2-4-6-12/h2-6,9-10,15,19-20H,7-8,11H2,1H3/t15-/m1/s1
• InChI Key： LIHCKGZEDBNUJG-OAHLLOKOSA-N
• SMILES： OC1C(=CC2CCN(C)C[C@H](C3C=CC=CC=3)C=2C=1)O

Computed Properties

• Exact Mass: 269.14167
• Monoisotopic Mass: 269.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7A^2
• XLogP3: 3

Experimental Properties

• PSA: 52.49